Cas no 869938-98-7 (3-(1-methyl-1H-imidazol-2-yl)propanoic acid)

• Product Name: 3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• CAS No: 869938-98-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD08060136
• CID: 1858506
• PubChem ID: 17750373
• Update Time: 2025-06-12

3-(1-methyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• 1H-Imidazole-2-propanoic acid, 1-methyl-
• LogP
• 3-(1-METHYL-1H-IMIDAZOL-2-YL)-PROPIONIC ACID
• 869938-98-7
• 3-(1-Methyl-1H-imidazol-2-yl)-propionicacid
• 3-(1-methyl-1h-imidazol-2-yl)propanoicacid
• MFCD08060136
• AKOS009310772
• 3-(1-methylimidazol-2-yl)propanoic acid
• FS-2027
• DB-193135
• EN300-761644
• SCHEMBL693477
• CS-0456723
• CGLYLGHRBZZCJA-UHFFFAOYSA-N

• MDL： MFCD08060136
• Inchi： 1S/C7H10N2O2/c1-9-5-4-8-6(9)2-3-7(10)11/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： CGLYLGHRBZZCJA-UHFFFAOYSA-N
• SMILES： OC(CCC1=NC=CN1C)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 139-141°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1-methyl-1H-imidazol-2-yl)propanoic acid

Introduction to 3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS No. 869938-98-7) in Modern Chemical and Pharmaceutical Research

3-(1-methyl-1H-imidazol-2-yl)propanoic acid, identified by the CAS number 869938-98-7, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a methyl-substituted imidazole moiety linked to a propanoic acid backbone, has garnered attention due to its unique structural and functional properties. The combination of these structural elements not only contributes to its chemical reactivity but also opens up diverse applications in medicinal chemistry and drug development.

The imidazole ring is a heterocyclic aromatic structure that is widely prevalent in bioactive molecules, including natural products and pharmacologically active compounds. The presence of a methyl group at the 1-position of the imidazole ring enhances its stability and influences its electronic properties, making it a valuable scaffold for designing novel molecules. Meanwhile, the propanoic acid moiety introduces a carboxylic acid functional group, which is crucial for various biochemical interactions, including binding to target proteins and enzymes.

In recent years, the interest in 3-(1-methyl-1H-imidazol-2-yl)propanoic acid has surged due to its potential applications in drug discovery. Researchers have been exploring its utility as an intermediate in synthesizing more complex molecules with therapeutic properties. The compound’s ability to serve as a linker between different pharmacophores has made it particularly attractive for designing hybrid drugs that can target multiple pathways simultaneously.

One of the most compelling aspects of this compound is its role in developing inhibitors for various enzymes and receptors involved in human diseases. For instance, studies have shown that derivatives of this molecule exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The methyl-substituted imidazole moiety interacts with specific pockets on these enzymes, disrupting their function and potentially leading to therapeutic effects.

The propanoic acid group further enhances the pharmacological profile of this compound by enabling salt formation, which improves solubility and bioavailability. This property is particularly important for drug formulations, as it allows for better absorption and distribution within the body. Additionally, the carboxylic acid functionality can participate in hydrogen bonding interactions, which are critical for binding affinity and specificity.

Recent advancements in computational chemistry have also highlighted the potential of 3-(1-methyl-1H-imidazol-2-yl)propanoic acid as a scaffold for virtual screening campaigns. High-throughput docking studies have identified several derivatives with promising activity against targets such as protein kinases and transcription factors. These computational approaches have accelerated the discovery process by allowing researchers to rapidly evaluate large libraries of compounds without extensive experimental work.

The compound’s versatility extends beyond its role as an intermediate in drug synthesis. It has also been investigated for its potential applications in materials science, particularly as a precursor for functional polymers. The unique combination of the imidazole ring and the propanoic acid moiety allows for tailored modifications that can impart specific properties to the resulting materials, such as biodegradability or enhanced mechanical strength.

Another area where this compound has shown promise is in the development of sensors and diagnostic tools. The ability of the methyl-substituted imidazole group to undergo selective reactions with certain analytes has been exploited to create highly sensitive detection methods for small molecules and metal ions. These sensors are valuable tools in environmental monitoring and clinical diagnostics, providing rapid and accurate measurements of key substances.

The synthesis of 3-(1-methyl-1H-imidazol-2-yl)propanoic acid itself presents an interesting challenge due to the need to carefully control reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have improved the efficiency of producing this compound on both laboratory and industrial scales. These advancements have made it more accessible for researchers worldwide to explore its potential applications.

The future prospects for 3-(1-methyl-1H-imidazol-2-yl)propanoic acid are bright, with ongoing research uncovering new ways to leverage its unique structural features. As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools to study and manipulate them. This compound stands at the forefront of such efforts, offering a versatile platform for drug discovery, materials science, and diagnostic applications.